![molecular formula C5H5ClN2 B039997 3-Chloro-4-methylpyridazine CAS No. 68206-04-2](/img/structure/B39997.png)
3-Chloro-4-methylpyridazine
Overview
Description
Synthesis Analysis
The synthesis of 3-chloro-4-methylpyridazine typically involves a multi-step process starting from readily available materials such as hydrazine hydrate and citraconic anhydride. The synthesis process is characterized by mild reaction conditions, making it suitable for industrial production. The structure of the synthesized compound is often verified through nuclear magnetic resonance (NMR) spectroscopy, demonstrating the method's effectiveness in achieving the desired chemical structure with a total product yield around 30% (Yang Shao-juan, 2012).
Molecular Structure Analysis
The molecular structure and vibrational spectra of this compound and related compounds have been thoroughly investigated using Fourier-transform infrared (FT-IR) and Raman spectroscopy. Advanced computational methods, such as density functional theory (DFT), provide detailed insights into the molecule's geometry, electronic properties, and potential energy distribution. This analysis aids in understanding the compound's stability and reactivity (N. Prabavathi, N. Senthil Nayaki, B. Venkatram Reddy, 2015).
Chemical Reactions and Properties
This compound undergoes various chemical reactions, including chlorination, substitution, and oxidation reactions, to produce derivatives important in the development of pesticides and anti-viral drugs. The chlorination of methyl derivatives of pyridine, for instance, leads to successive chlorination of the methyl group, demonstrating the compound's reactivity towards halogenation agents (K. Rubina, I. Iovel', Y. Gol'dberg, F. V. Shimanskaya, 1989).
Physical Properties Analysis
The synthesis and study of this compound derivatives have contributed to our understanding of its physical properties. For example, the crystalline structure of certain derivatives has been determined through X-ray diffraction, offering insights into the compound's molecular geometry and intermolecular interactions, which are crucial for predicting its behavior in various chemical contexts (Zou Xia, 2001).
Scientific Research Applications
Inhibitors in Medicinal Chemistry : A class of 3-chloro-4-carboxamido-6-arylpyridazines has been identified as a novel group of irreversible interleukin-1 converting enzyme inhibitors. These compounds exhibit a structure-activity relationship and a potential mechanism for irreversible inactivation, making them significant in the context of medical research and drug development (Dolle et al., 1997).
Synthesis in Pharmaceutical and Agricultural Products : 3-Chloro-4-methylpyridazine is an important intermediate in the synthesis of pesticides and anti-viral drugs. Studies have introduced methods for its synthesis, indicating its utility in the manufacturing of these products. For instance, a four-step synthesis method with a 30% product yield suitable for industrial production has been developed (Yang Shao-juan, 2012).
Material Science and Molecular Studies : Research on the molecular structure and vibrational spectra of 3,6-dichloro-4-methylpyridazine and its derivatives aids in understanding their non-linear optical behavior and other material properties. This is crucial for applications in material science and related fields (N. Prabavathi et al., 2015).
Corrosion Inhibition : Pyridazine compounds, including those derived from this compound, have been studied for their potential as corrosion inhibitors. For example, they have demonstrated a significant inhibitory action on steel corrosion in acidic environments, indicating their potential application in industrial corrosion protection (M. Bouklah et al., 2006).
Safety and Hazards
Mechanism of Action
Target of Action
3-Chloro-4-methylpyridazine is a heterocyclic compound that has been found to exhibit a wide range of pharmacological activities . . It’s worth noting that pyridazine derivatives, in general, have been utilized in medicinal chemistry against a range of biological targets .
Mode of Action
It’s known that pyridazine derivatives interact with their targets in a variety of ways, leading to different physiological effects . The specific interactions and resulting changes caused by this compound would depend on its specific targets.
Biochemical Pathways
Pyridazine derivatives have been shown to influence a variety of biochemical pathways, leading to a broad spectrum of pharmacological activities . The specific pathways affected by this compound would depend on its specific targets and mode of action.
Result of Action
Pyridazine derivatives have been reported to possess a wide range of biological properties, including antimicrobial, antidepressant, anti-hypertensive, anticancer, antiplatelet, antiulcer, herbicidal, antifeedant, and many other anticipated biological activities .
properties
IUPAC Name |
3-chloro-4-methylpyridazine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5ClN2/c1-4-2-3-7-8-5(4)6/h2-3H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JUCXIWZFENGFJP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=NC=C1)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5ClN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10498338 | |
Record name | 3-Chloro-4-methylpyridazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10498338 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
128.56 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
68206-04-2 | |
Record name | 3-Chloro-4-methylpyridazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10498338 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-chloro-4-methylpyridazine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the key steps involved in synthesizing 3-chloro-4-methylpyridazine, as described in the research?
A1: Both papers describe multi-step synthetic approaches starting with hydrazine hydrate and citraconic anhydride. One method [] proceeds through a four-step process to achieve a 30% yield. The other study [] outlines a five-step synthesis with a higher overall yield of 58.5%. The structure of the final product, this compound, is confirmed using ¹H NMR and MS analysis.
Q2: How does the provided research contribute to the understanding of this compound?
A2: The research focuses on establishing efficient and scalable synthetic routes for producing this compound [, ]. This is crucial as it paves the way for further investigation of this compound's properties and potential applications. While the studies primarily focus on synthesis and characterization, they lay the groundwork for future research exploring the compound's biological activity, potential uses in pharmaceuticals and pesticides, and its structure-activity relationships.
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